Choline Salicylate
Choline Salicylate
Brand Name:
Vulcanchem
CAS No.:
2016-36-6
VCID:
VC0044026
InChI:
InChI=1S/C7H6O3.C5H14NO/c8-6-4-2-1-3-5(6)7(9)10;1-6(2,3)4-5-7/h1-4,8H,(H,9,10);7H,4-5H2,1-3H3/q;+1/p-1
SMILES:
C[N+](C)(C)CCO.C1=CC=C(C(=C1)C(=O)[O-])O
Molecular Formula:
C12H19NO4
Molecular Weight:
241.28 g/mol
Choline Salicylate
CAS No.: 2016-36-6
Reference Standards
VCID: VC0044026
Molecular Formula: C12H19NO4
Molecular Weight: 241.28 g/mol
| CAS No. | 2016-36-6 |
|---|---|
| Product Name | Choline Salicylate |
| Molecular Formula | C12H19NO4 |
| Molecular Weight | 241.28 g/mol |
| IUPAC Name | 2-hydroxybenzoate;2-hydroxyethyl(trimethyl)azanium |
| Standard InChI | InChI=1S/C7H6O3.C5H14NO/c8-6-4-2-1-3-5(6)7(9)10;1-6(2,3)4-5-7/h1-4,8H,(H,9,10);7H,4-5H2,1-3H3/q;+1/p-1 |
| Standard InChIKey | UDKCHVLMFQVBAA-UHFFFAOYSA-M |
| Isomeric SMILES | C[N+](C)(C)CCO.C1=CC=C(C(=C1)C(=O)[O-])O |
| SMILES | C[N+](C)(C)CCO.C1=CC=C(C(=C1)C(=O)[O-])O |
| Canonical SMILES | C[N+](C)(C)CCO.C1=CC=C(C(=C1)C(=O)[O-])O |
| Synonyms | Choline Salicylate (salt); 2-hydroxy-N,N,N-trimethylethanaminium Salt with 2-Hydroxybenzoic Acid (1:1); 2-Hydroxybenzoic Acid Ion(1-), 2-Hydroxy-N,N,N-trimethylethanaminium; Choline Salicylic Acid Ion(1-); (2-Hydroxyethyl)trimethylammonium 2-Hydroxyb |
| PubChem Compound | 16213 |
| Last Modified | Dec 23 2021 |
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